Cas no 852372-27-1 (ethyl 4-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetylpiperazine-1-carboxylate)

• Product Name: ethyl 4-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetylpiperazine-1-carboxylate
• CAS No: 852372-27-1
• MF: C₂₀H₂₂N₆O₃S
• MW: 426.492082118988
• CID: 5923596
• PubChem ID: 18554080
• Update Time: 2025-07-17

ethyl 4-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[2-[(3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thio]acetyl]-, ethyl ester
• ethyl 4-[2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetyl]piperazine-1-carboxylate
• ethyl 4-(2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetyl)piperazine-1-carboxylate
• AKOS024595039
• ethyl 4-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetyl]piperazine-1-carboxylate
• F0676-0010
• 852372-27-1
• ethyl 4-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetylpiperazine-1-carboxylate

• Inchi： 1S/C20H22N6O3S/c1-2-29-20(28)25-12-10-24(11-13-25)18(27)14-30-17-9-8-16-21-22-19(26(16)23-17)15-6-4-3-5-7-15/h3-9H,2,10-14H2,1H3
• InChI Key： GTBWYETVVLEBAC-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(CSC2=NN3C(C4=CC=CC=C4)=NN=C3C=C2)=O)CC1

Computed Properties

• Exact Mass: 426.14740976g/mol
• Monoisotopic Mass: 426.14740976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 0.13±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on ethyl 4-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetylpiperazine-1-carboxylate

Research Brief on Ethyl 4-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetylpiperazine-1-carboxylate (CAS: 852372-27-1)

The compound ethyl 4-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetylpiperazine-1-carboxylate (CAS: 852372-27-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Its unique structure, featuring a triazolopyridazine core linked to a piperazine carboxylate moiety, allows for selective interaction with target proteins. Researchers have demonstrated its efficacy in preclinical models, particularly in the context of inflammatory and oncological diseases. The compound's ability to inhibit key enzymes involved in these pathways has positioned it as a promising candidate for further drug development.

In terms of synthesis, advancements have been made in optimizing the yield and purity of ethyl 4-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetylpiperazine-1-carboxylate. Novel catalytic methods and green chemistry approaches have been employed to enhance the scalability of its production. These improvements are critical for supporting future clinical trials and large-scale manufacturing.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with moderate plasma protein binding and good bioavailability. Metabolite identification studies indicate that the compound undergoes hepatic metabolism, producing active derivatives that contribute to its overall pharmacological effects. These findings underscore the compound's potential as a viable therapeutic agent.

Ongoing research is exploring the compound's applications in combination therapies, particularly with existing chemotherapeutic agents. Preliminary data suggest synergistic effects, which could lead to enhanced therapeutic outcomes and reduced side effects. Additionally, structural analogs are being investigated to further refine the compound's selectivity and potency.

In conclusion, ethyl 4-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetylpiperazine-1-carboxylate represents a significant advancement in medicinal chemistry. Its unique properties and promising preclinical results warrant continued investigation, with the potential to address unmet medical needs in various therapeutic areas. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.